Cas no 2034240-07-6 (4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one)

• Product Name: 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
• CAS No: 2034240-07-6
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 5376006
• PubChem ID: 86265667
• Update Time: 2025-06-14

4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• F6474-0412
• 2034240-07-6
• 4-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)-1,6-dimethyl-1,2-dihydropyridin-2-one
• 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
• AKOS024571939
• 4-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]oxy-1,6-dimethylpyridin-2-one

• Inchi： 1S/C18H24N2O4S2/c1-4-16-5-6-18(25-16)26(22,23)20-9-7-14(8-10-20)24-15-11-13(2)19(3)17(21)12-15/h5-6,11-12,14H,4,7-10H2,1-3H3
• InChI Key： HFKPYUWJFXCKBY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CCC(CC1)OC1=CC(N(C)C(C)=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 396.11774960g/mol
• Monoisotopic Mass: 396.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

Research Briefing on 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS: 2034240-07-6)

In recent years, the compound 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS: 2034240-07-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique sulfonylpiperidine and pyridinone structural motifs, has been identified as a promising candidate for targeting specific biological pathways. Recent studies have elucidated its role as a potent inhibitor of certain kinases and enzymes involved in inflammatory and oncogenic processes. The molecular structure of 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one allows for high selectivity and binding affinity, making it a valuable tool for both basic research and drug development.

One of the key findings from recent research is the compound's efficacy in preclinical models of autoimmune diseases. Studies have demonstrated that it effectively modulates immune responses by inhibiting key signaling pathways, such as the JAK-STAT pathway, which is implicated in various inflammatory conditions. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, enhancing its potential as a therapeutic agent.

Further investigations have explored the compound's potential in oncology. In vitro and in vivo studies have shown that it exhibits antiproliferative effects against certain cancer cell lines, particularly those with dysregulated kinase activity. The mechanism involves the disruption of cell cycle progression and induction of apoptosis, highlighting its dual role as both an anti-inflammatory and anticancer agent.

Despite these promising results, challenges remain in the clinical translation of 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one. Issues such as off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. However, ongoing research efforts are focused on optimizing the compound's properties and exploring its potential in combination therapies.

In conclusion, 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological activities and structural elegance make it a subject of continued interest, with the potential to yield novel therapeutics for a range of diseases. Future research will undoubtedly shed more light on its full therapeutic potential and clinical applicability.